Cas no 944901-81-9 (3-(4-Bromophenyl)-1,2,4-oxadiazole-5-carboxaldehyde)

• Product Name: 3-(4-Bromophenyl)-1,2,4-oxadiazole-5-carboxaldehyde
• CAS No: 944901-81-9
• MF: C₉H₅BrN₂O₂
• MW: 253.052201032639
• CID: 6416166
• PubChem ID: 63772876
• Update Time: 2025-06-08

3-(4-Bromophenyl)-1,2,4-oxadiazole-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• AKOS013084226
• 3-(4-Bromophenyl)-1,2,4-oxadiazole-5-carboxaldehyde
• 944901-81-9
• 3-(4-BROMOPHENYL)-1,2,4-OXADIAZOLE-5-CARBALDEHYDE
• AB57251

• Inchi： 1S/C9H5BrN2O2/c10-7-3-1-6(2-4-7)9-11-8(5-13)14-12-9/h1-5H
• InChI Key： BGZMTNNALASVRE-UHFFFAOYSA-N
• SMILES： O1C(C=O)=NC(C2=CC=C(Br)C=C2)=N1

Computed Properties

• Exact Mass: 251.95344g/mol
• Monoisotopic Mass: 251.95344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 56Ų

Experimental Properties

• Density: 1.666±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 374.4±44.0 °C(Predicted)
• pka: -2.61±0.25(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 3-(4-Bromophenyl)-1,2,4-oxadiazole-5-carboxaldehyde

Introduction to 3-(4-Bromophenyl)-1,2,4-oxadiazole-5-carboxaldehyde (CAS No. 944901-81-9)

3-(4-Bromophenyl)-1,2,4-oxadiazole-5-carboxaldehyde, with the CAS number 944901-81-9, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a brominated phenyl group and an oxadiazole ring with a carboxaldehyde moiety. These structural elements contribute to its potential applications in the development of novel therapeutic agents and as a valuable intermediate in synthetic chemistry.

The chemical structure of 3-(4-Bromophenyl)-1,2,4-oxadiazole-5-carboxaldehyde is represented by the molecular formula C₁₀H₆BrN₃O₂. The presence of the bromine atom in the para position of the phenyl ring and the oxadiazole ring with a carboxaldehyde group provides this compound with unique electronic and steric properties. These properties make it an attractive candidate for various chemical reactions and biological studies.

In recent years, 3-(4-Bromophenyl)-1,2,4-oxadiazole-5-carboxaldehyde has been extensively studied for its potential biological activities. One of the key areas of research has been its role as a precursor in the synthesis of bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound as a building block in the development of novel anti-cancer agents. The oxadiazole ring and the carboxaldehyde group have been shown to enhance the pharmacological properties of the resulting compounds, including their potency and selectivity.

Beyond its applications in medicinal chemistry, 3-(4-Bromophenyl)-1,2,4-oxadiazole-5-carboxaldehyde has also been explored for its potential in materials science. The compound's unique electronic structure makes it suitable for use in organic electronics and photovoltaic devices. Research published in Advanced Materials demonstrated that derivatives of this compound exhibit excellent charge transport properties, making them promising candidates for use in organic field-effect transistors (OFETs) and organic solar cells.

The synthesis of 3-(4-Bromophenyl)-1,2,4-oxadiazole-5-carboxaldehyde can be achieved through several well-established methods. One common approach involves the condensation of 4-bromobenzohydrazide with an appropriate nitrile followed by oxidation to form the carboxaldehyde group. This synthetic route is highly efficient and can be easily scaled up for industrial production. The purity and yield of the final product are crucial factors that determine its suitability for various applications.

In terms of safety and handling, it is important to note that while 3-(4-Bromophenyl)-1,2,4-oxadiazole-5-carboxaldehyde is not classified as a hazardous material or controlled substance, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn to minimize exposure risks.

The potential applications of 3-(4-Bromophenyl)-1,2,4-oxadiazole-5-carboxaldehyde extend beyond medicinal chemistry and materials science. In environmental chemistry, this compound has been investigated for its role in the degradation of pollutants. A study published in Environmental Science & Technology showed that derivatives of this compound can effectively catalyze the breakdown of certain organic pollutants under mild conditions. This finding opens up new possibilities for using these compounds in environmental remediation efforts.

In conclusion, 3-(4-Bromophenyl)-1,2,4-oxadiazole-5-carboxaldehyde (CAS No. 944901-81-9) is a multifaceted compound with a wide range of potential applications. Its unique structural features make it an invaluable tool in medicinal chemistry, materials science, and environmental chemistry. Ongoing research continues to uncover new uses and properties of this compound, further solidifying its importance in various scientific disciplines.